Cas no 29883-25-8 ((3S)-3-aminopiperidine-2,6-dione)

• Product Name: (3S)-3-aminopiperidine-2,6-dione
• CAS No: 29883-25-8
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• MDL: MFCD11894599
• CID: 915781
• PubChem ID: 11984188
• Update Time: 2025-11-12

(3S)-3-aminopiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-2,6-Piperidinedione
• (3S)-3-aminopiperidine-2,6-dione
• (S)-3-Amino-piperidine-2,6-dione
• (S)-3-Aminopiperidine-2,6-dione
• SCHEMBL444005
• DTXSID90475187
• AC9237
• 3-amino-1,6-dioxopiperidine
• L-2-Aminoglutarimide
• Aminoglutarimide, L-2-
• pyroglutamine
• a-Aminoglutarimide
• AKOS006337482
• (3S)-3-azanylpiperidine-2,6-dione; (S)-2-Aminoglutarimide
• l-glutamic acid imide
• 2,6-Piperidinedione, 3-amino-, (3S)-
• 29883-25-8
• EN300-131842
• 3-AMINO-PIPERIDINE-2,6-DIONE

• MDL： MFCD11894599
• Inchi： 1S/C5H8N2O2/c6-3-1-2-4(8)7-5(3)9/h3H,1-2,6H2,(H,7,8,9)/t3-/m0/s1
• InChI Key： NPWMTBZSRRLQNJ-VKHMYHEASA-N
• SMILES： O=C1[C@H](CCC(N1)=O)N

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-aminopiperidine-2,6-dione

(3S)-3-Amino-2,6-Piperidinedione: A Comprehensive Overview

CAS No. 29883-25-8 refers to the chemical compound known as (3S)-3-amino-2,6-piperidinedione. This molecule is a derivative of piperidine dione, featuring an amino group at the 3-position in the S-configuration. Piperidinediones are cyclic diketones derived from piperidine, and their chemical properties make them valuable in various fields, including pharmaceuticals and biotechnology.

The compound (3S)-3-amino-2,6-piperidinedione has gained significant attention due to its potential applications in drug discovery and development. Its structure allows for versatile functionalization, making it a useful intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the creation of neuroprotective agents and anti-inflammatory drugs, which underscores its importance in modern medicinal chemistry.

Piperidinediones, including (3S)-3-amino-2,6-piperidinedione, are known for their ability to form stable amides and other bioactive derivatives. This property makes them highly suitable for use in peptide synthesis and as building blocks for complex molecules. The amino group at the 3-position provides a site for further functionalization, enabling the creation of diverse chemical entities with tailored biological activities.

Recent advancements in chemical synthesis have improved the accessibility of (3S)-3-amino-2,6-piperidinedione and its derivatives. These developments include novel methods for stereoselective synthesis and efficient coupling reactions, which have expanded its applications in drug development. The compound's ability to form stable bonds with other functional groups has made it a key player in the creation of protease inhibitors and cancer therapeutic agents.

In addition to its role as an intermediate, (3S)-3-amino-2,6-piperidinedione has been explored for its potential as a standalone bioactive compound. Studies have focused on its effects on cellular pathways, including those involved in inflammation and neurodegeneration. These investigations have provided valuable insights into its mechanism of action and its potential as a therapeutic agent in various disease states.

The research landscape for piperidinedione derivatives is continually evolving, with new applications being discovered regularly. For instance, recent studies have explored the use of (3S)-3-amino-2,6-piperidinedione in the development of vaccines and microbial agents. These findings highlight the compound's versatility and its potential to address a wide range of medical challenges.

Overall, (3S)-3-amino-2,6-piperidinedione is a valuable tool in the biomedical sciences, offering both structural diversity and functional versatility. Its applications span drug discovery, chemical synthesis, and biological research, making it an essential compound for researchers in these fields.